Cas no 100354-56-1 (N,N'-(1,4-PHENYLENEDIMETHYLIDYNE)BIS(3-AMINOPHENOL))

N,N'-(1,4-PHENYLENEDIMETHYLIDYNE)BIS(3-AMINOPHENOL) structure
100354-56-1 structure
Product Name:N,N'-(1,4-PHENYLENEDIMETHYLIDYNE)BIS(3-AMINOPHENOL)
CAS No:100354-56-1
MF:C20H16N2O2
MW:316.353244781494
CID:1125552
Update Time:2023-04-06

N,N'-(1,4-PHENYLENEDIMETHYLIDYNE)BIS(3-AMINOPHENOL) Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3,3'-[1,4-phenylenebis(methylidynenitrilo)]bis-
    • N,N'-(1,4-PHENYLENEDIMETHYLIDYNE)BIS(3-AMINOPHENOL)
    • Inchi: 1S/C20H16N2O2/c23-19-5-1-3-17(11-19)21-13-15-7-9-16(10-8-15)14-22-18-4-2-6-20(24)12-18/h1-14,23-24H
    • InChI Key: HFCQUMYVNXZYDL-UHFFFAOYSA-N
    • SMILES: C1(C=NC2C=CC=C(O)C=2)=CC=C(C=NC2C=CC=C(O)C=2)C=C1

Computed Properties

  • Exact Mass: 316.121
  • Monoisotopic Mass: 316.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
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